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Compound of Interest

Compound Name: 2-Phenyloctane

Cat. No.: B13413545 Get Quote

Health and Safety Data Sheet: 2-Phenyloctane
An In-depth Technical Guide for Researchers and Laboratory Professionals

This document provides a comprehensive overview of the health and safety data currently

available for 2-phenyloctane (CAS No. 777-22-0). It is intended for an audience of

researchers, scientists, and drug development professionals who may handle this substance.

Due to a lack of a comprehensive, publicly available Safety Data Sheet (SDS) specifically for 2-
phenyloctane, this guide synthesizes available physicochemical data and extrapolates

potential hazards and handling protocols from its structural isomer, 1-phenyloctane, and other

related aromatic hydrocarbons. All extrapolated information should be interpreted with caution,

and a thorough, site-specific risk assessment should always be conducted prior to use.

Chemical Identification and Physical Properties
2-Phenyloctane, also known as (1-Methylheptyl)benzene, is an aromatic hydrocarbon.[1] Its

fundamental properties are summarized below.
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Property Value Source

Molecular Formula C₁₄H₂₂ [1][2]

Molecular Weight 190.32 g/mol [1][2]

CAS Number 777-22-0 [1][2]

Appearance Colorless Liquid (inferred) N/A

Density 0.857 - 0.8685 g/cm³ [1][2]

Melting Point -38.9 °C [1][2]

Boiling Point 252.6 °C at 760 mmHg [2]

Flash Point 99.6 °C [2]

Water Solubility
301.7 µg/L (temperature not

stated)
[1][2]

Vapor Pressure 0.0305 mmHg at 25°C [2]

Refractive Index 1.4837 [1][2]

LogP (Octanol/Water Partition

Coefficient)
4.76050 [2]

Hazard Identification and Classification (Inferred)
The following hazard information is primarily derived from data for the structural isomer 1-

phenyloctane and other similar chemicals. It should be treated as provisional for 2-
phenyloctane.
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Hazard Class Classification and Statements

Acute Toxicity
May be harmful if swallowed, in contact with

skin, or if inhaled.[3] (H302, H312, H332)

Skin Corrosion/Irritation Causes skin irritation.[3] (H315)

Eye Damage/Irritation Causes serious eye irritation.[3] (H319)

Respiratory Irritation May cause respiratory irritation.[3] (H335)

Aspiration Hazard
May be fatal if swallowed and enters airways

(based on similar hydrocarbons).[4] (H304)

Physical Hazards
Combustible liquid.[5] May form explosive

mixtures with air on intense heating.

GHS Precautionary Statements (Provisional):
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Code Precautionary Statement Source

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[3]

P270
Do not eat, drink or smoke

when using this product.
[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[3][7]

P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[3]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3][7]

Biological Effects and Toxicological Profile
To date, no specific studies detailing the biological signaling pathways affected by 2-
phenyloctane have been identified. The toxicological properties have not been fully

investigated.[3][8] Chronic exposure to related aromatic compounds, such as benzene, is

known to have significant health effects, including damage to organs and carcinogenicity.[6][9]

However, it is crucial to note that 2-phenyloctane is not classified as a carcinogen by IARC or

NTP.[7]

Experimental Protocols and Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P14070%20%20SDS%20%20062123.pdf
https://quimica.ypf.com/assets/fichas/MSDS-Benceno.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P14070%20%20SDS%20%20062123.pdf
https://www.angenechemical.com/sds/1225376-02-2.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P14070%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P14070%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P14070%20%20SDS%20%20062123.pdf
https://www.angenechemical.com/sds/1225376-02-2.pdf
https://www.benchchem.com/product/b13413545?utm_src=pdf-body
https://www.benchchem.com/product/b13413545?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P14070%20%20SDS%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AC150990250&productDescription=1-PHENYLOCTANE+99%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://quimica.ypf.com/assets/fichas/MSDS-Benceno.pdf
https://www.gov.uk/government/publications/benzene-general-information-incident-management-and-toxicology/benzene-toxicological-overview
https://www.benchchem.com/product/b13413545?utm_src=pdf-body
https://www.angenechemical.com/sds/1225376-02-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13413545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: General Risk Assessment for Handling 2-
Phenyloctane
This protocol outlines a systematic approach to risk assessment before using 2-phenyloctane
in a laboratory setting.

Methodology:

Information Gathering:

Attempt to locate a specific Safety Data Sheet (SDS) from the chemical supplier.

If unavailable, gather data from reliable sources on structurally similar chemicals (e.g., 1-

phenyloctane).[3][8][10]

Review the physical and chemical properties, focusing on volatility, flash point, and

solubility.[2]

Hazard Identification:

Identify potential health hazards (irritation, acute toxicity, aspiration risk) and physical

hazards (combustibility).[3][5]

Exposure Assessment:

Determine the quantity of substance to be used and the duration/frequency of the task.

Evaluate the potential routes of exposure: inhalation, skin contact, eye contact, and

ingestion.

Control Measures Planning:

Engineering Controls: Confirm the availability and functionality of a certified chemical fume

hood.[11]

Personal Protective Equipment (PPE): Select appropriate PPE based on the identified

risks. This must include safety goggles (or a face shield), nitrile gloves, and a lab coat.[7]

[8]
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Administrative Controls: Develop a Standard Operating Procedure (SOP) for the specific

task. Ensure all personnel are trained on the SOP and the associated hazards.[11]

Emergency Preparedness:

Locate and verify the functionality of the nearest safety shower and eyewash station.

Ensure a chemical spill kit appropriate for flammable liquids is readily available.[11]

Documentation:

Document the risk assessment, including the identified hazards, control measures, and

emergency procedures. This documentation should be readily accessible to all laboratory

personnel.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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